2-hydroxy-N,N-dipropylacetamide
Overview
Description
2-Hydroxy-N,N-dipropylacetamide is a chemical compound with the molecular formula C8H17NO2 . It has an average mass of 159.226 Da and a monoisotopic mass of 159.125931 Da . This compound has received significant attention in the scientific community due to its potential applications in various fields, including drug discovery, chemical reactions, and materials science.
Molecular Structure Analysis
The molecular structure of 2-hydroxy-N,N-dipropylacetamide consists of 8 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . It has 3 freely rotating bonds .Physical And Chemical Properties Analysis
2-Hydroxy-N,N-dipropylacetamide has a density of 1.0±0.1 g/cm3, a boiling point of 244.0±23.0 °C at 760 mmHg, and a flash point of 101.4±22.6 °C . It has a molar refractivity of 44.3±0.3 cm3, a polar surface area of 41 Å2, and a molar volume of 163.2±3.0 cm3 .Scientific Research Applications
Arylacetamide Deacetylase and Carboxylesterase 2 in Drug Metabolism
Research on the metabolic pathways of drugs like flutamide, an antiandrogen used in prostate cancer treatment, highlights the role of enzymes such as Arylacetamide Deacetylase (AADAC) and Carboxylesterase 2 (CES2). These enzymes are involved in the hydrolysis of flutamide, leading to its metabolization. The study of these enzymes offers insights into drug metabolism and the potential for developing treatments with improved safety profiles by understanding the enzymatic processes involved in drug degradation (Kobayashi et al., 2012).
Hydroxyethylacryl Chitosan/Sodium Alginate Hydrogels for Drug Release
The development of pH-sensitive hydrogels for drug delivery systems, using materials such as hydroxyethylacryl chitosan and sodium alginate, demonstrates the potential of polymer-based composites in biomedical applications. These hydrogels can be engineered to release drugs in a controlled manner, tailored to the needs of specific treatments. Such research is pivotal in the development of novel drug delivery systems that can improve the efficacy and safety of therapeutic interventions (Treenate & Monvisade, 2017).
Modafinil Analogs for Psychostimulant Abuse Treatment
The study of 2-[(diphenylmethyl)sulfinyl]acetamide (modafinil) analogs to understand their binding to dopamine transporters (DAT) and selectivity over serotonin transporters (SERT) exemplifies the exploration of structural elements for drug efficacy and safety. Such research is instrumental in designing compounds with potential therapeutic uses, including the treatment of psychostimulant abuse, by targeting specific neurotransmitter systems with minimal side effects (Okunola-Bakare et al., 2014).
Advanced Oxidation Chemistry in Drug Degradation
Investigations into the advanced oxidation chemistry of drugs like paracetamol with UV/H2O2 systems provide critical insights into the environmental and biological degradation processes of pharmaceuticals. Understanding these pathways helps in assessing the environmental impact of drug residues and developing more sustainable pharmaceutical practices (Vogna et al., 2002).
properties
IUPAC Name |
2-hydroxy-N,N-dipropylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2/c1-3-5-9(6-4-2)8(11)7-10/h10H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJKXDBJODKLHHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70550522 |
Source
|
| Record name | 2-Hydroxy-N,N-dipropylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70550522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-hydroxy-N,N-dipropylacetamide | |
CAS RN |
70785-77-2 |
Source
|
| Record name | 2-Hydroxy-N,N-dipropylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70550522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxy-N,N-dipropylacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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